Cas no 4878-20-0 (2-(4-chlorophenoxy)propanoyl Chloride)

2-(4-chlorophenoxy)propanoyl Chloride structure
4878-20-0 structure
Product Name:2-(4-chlorophenoxy)propanoyl Chloride
CAS No:4878-20-0
MF:C9H8Cl2O2
MW:219.06462097168
CID:2697048
PubChem ID:10911038
Update Time:2025-04-21

2-(4-chlorophenoxy)propanoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • OTNNCYBJOMYVRC-UHFFFAOYSA-N
    • Propanoyl chloride, 2-(4-chlorophenoxy)-
    • SCHEMBL8761273
    • AKOS002392466
    • 2-(4-chlorophenoxy)propanoyl Chloride
    • 2-(4-chlorophenoxy)-propionyl chloride
    • 4878-20-0
    • Inchi: 1S/C9H8Cl2O2/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3
    • InChI Key: OTNNCYBJOMYVRC-UHFFFAOYSA-N
    • SMILES: ClC(C(C)OC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 217.9901349Da
  • Monoisotopic Mass: 217.9901349Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų
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